molecular formula C11H11Br2NO B8319792 3,5-dibromo-N-cyclopropyl-4-methylbenzamide

3,5-dibromo-N-cyclopropyl-4-methylbenzamide

Cat. No.: B8319792
M. Wt: 333.02 g/mol
InChI Key: VWPANMBLFUCLGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,5-dibromo-N-cyclopropyl-4-methylbenzamide is a useful research compound. Its molecular formula is C11H11Br2NO and its molecular weight is 333.02 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H11Br2NO

Molecular Weight

333.02 g/mol

IUPAC Name

3,5-dibromo-N-cyclopropyl-4-methylbenzamide

InChI

InChI=1S/C11H11Br2NO/c1-6-9(12)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8H,2-3H2,1H3,(H,14,15)

InChI Key

VWPANMBLFUCLGZ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=C(C=C1Br)C(=O)NC2CC2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 3,5-dibromo-4-methylbenzoic acid (1 eq.) in DMF (0.4 M) was added HATU (1.3 eq.), cyclopropylamine (1.1 eq.) and Hunig's base (3 eq.). The resulting yellow mixture was stirred at RT for 18 h. The reaction was then quenched with saturated aqueous ammonium chloride and extracted with ethyl acetate. The combined organic extracts were washed further with water and brine, dried over Na2SO4, filtered and the filtrate concentrated in vacuo. Trituration of the crude product thus obtained in a mixture of ether and hexanes afforded the title compound as an off-white solid.
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